![molecular formula C5H5IN2 B010696 2-Amino-3-iodopyridine CAS No. 104830-06-0](/img/structure/B10696.png)
2-Amino-3-iodopyridine
Overview
Description
2-Amino-3-iodopyridine is a chemical compound with the empirical formula C₅H₅IN₂ . It is a heterocyclic building block containing both an amino group and an iodine atom attached to a pyridine ring. The compound’s molecular weight is approximately 220.01 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Amino-3-iodopyridine consists of a pyridine ring with an amino group (NH₂) at the 2-position and an iodine atom (I) at the 3-position. The compound’s SMILES notation is: Nc1ncccc1I .
Physical And Chemical Properties Analysis
Scientific Research Applications
Pharmacology
2-Amino-3-iodopyridine: is a key intermediate in the synthesis of various pharmacologically active molecules. Its incorporation into drug frameworks has been explored for the development of anti-inflammatory agents, as its structure allows for the creation of pyrimidine derivatives that exhibit a range of therapeutic effects .
Material Science
In material science, 2-Amino-3-iodopyridine serves as a precursor for the synthesis of complex organic molecules. Its reactivity with other compounds, particularly in copper-catalyzed reactions, is utilized to form C–N bonds, which are fundamental in creating new materials with potential applications in electronics and nanotechnology .
Organic Synthesis
This compound is instrumental in organic synthesis, especially in the construction of heterocyclic compounds like azaindoles. These structures are significant in the development of new drugs and agrochemicals due to their biological activity .
Chemical Biology
2-Amino-3-iodopyridine: plays a crucial role in chemical biology as a building block for synthesizing diverse biological molecules. It is used to pull molecules towards pharmacological targets, aiding in the discovery of low-molecular-weight pharmacophores .
Analytical Chemistry
In analytical chemistry, 2-Amino-3-iodopyridine is used as a standard or reference compound in various analytical methods. Its well-defined structure and properties make it suitable for method development and validation in the analysis of complex biological samples .
Environmental Science
While direct applications in environmental science are not extensively documented, the synthesis and use of 2-Amino-3-iodopyridine in other fields indirectly contribute to environmental science. For instance, its role in developing agrochemicals can impact environmental chemistry and toxicology studies .
properties
IUPAC Name |
3-iodopyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5IN2/c6-4-2-1-3-8-5(4)7/h1-3H,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUDNBWSHTUFGDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376767 | |
Record name | 2-Amino-3-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-iodopyridine | |
CAS RN |
104830-06-0 | |
Record name | 2-Amino-3-iodopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-3-iodopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 2-amino-3-iodopyridine of interest in medicinal chemistry?
A: 2-Amino-3-iodopyridine serves as a crucial starting material for synthesizing 7-azaindole derivatives [, ]. These derivatives are of significant interest in medicinal chemistry due to their resemblance to indoles, which are found in many natural compounds and pharmaceuticals. 7-Azaindoles hold potential for creating new drugs with improved properties.
Q2: What is the key reaction involving 2-amino-3-iodopyridine in the synthesis of 7-azaindoles?
A: A key reaction is a palladium-catalyzed coupling of 2-amino-3-iodopyridine with alkynes, followed by a C–N cyclization step [, ]. This efficient two-step procedure affords a variety of 2-substituted 7-azaindole derivatives in good yields. This methodology provides a straightforward route to access diversely substituted 7-azaindoles for further exploration of their biological activities.
Q3: Are there any challenges associated with the synthesis of 7-azaindoles from 2-amino-3-iodopyridine?
A: While the palladium-catalyzed coupling and cyclization strategy is efficient, optimization of reaction conditions, such as the choice of catalyst and ligands, may be necessary to achieve optimal yields and selectivity, particularly when synthesizing more complex 7-azaindole derivatives [].
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